Methyl 5-[(2-formyl-6-methoxyphenoxy)methyl]furan-2-carboxylate

• IUPAC Name: methyl 5-[(2-formyl-6-methoxyphenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C15H14O6/c1-18-12-5-3-4-10(8-16)14(12)20-9-11-6-7-13(21-11)15(17)19-2/h3-8H,9H2,1-2H3
• InChI Key: UALGZTKUMUXDMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=C(O2)C(=O)OC)C=O
• Molecular Formula: C15H14O6
• Molecular Weight: 290.27 g/mol

Description

“Methyl 5-[(2-formyl-6-methoxyphenoxy)methyl]furan-2-carboxylate” is a chemical compound with the CAS Number: 438219-58-0. It has a molecular weight of 290.27. The IUPAC name for this compound is methyl 5-[(2-formyl-6-methoxyphenoxy)methyl]-2-furoate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H14O6/c1-18-12-5-3-4-10 (8-16)14 (12)20-9-11-6-7-13 (21-11)15 (17)19-2/h3-8H,9H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 290.27. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Thermolytic Rearrangements

One study discusses the thermolysis of 2,5-dichlorothiophenium bis-methoxycarbonylmethylide leading to the formation of a structurally related compound through an eliminative rearrangement process. This process underscores the potential utility of furan derivatives in exploring novel chemical pathways and reactions, offering insights into the structural modifications and synthesis of complex organic compounds (Gillespie et al., 1979).

Synthesis and Reactivity

Another investigation details the synthesis and reactions of Furo[2,3-b]pyrrole and Furo[3,2-b]pyrrole-Type Aldehydes, highlighting the synthetic versatility of furan derivatives in generating a variety of chemical structures. This study showcases the potential of furan compounds in synthetic organic chemistry, especially in the creation of novel heterocyclic compounds with potential applications in material science and pharmaceuticals (Sleziak et al., 1999).

Biological Activities

Research on Methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives demonstrates their biological activities, including cytotoxic effects against cancer cell lines and antibacterial properties. This indicates the relevance of furan derivatives in medicinal chemistry for the development of new therapeutic agents (Phutdhawong et al., 2019).

Anti-Tobacco Mosaic Virus Activities

A study focused on furan-2-carboxylic acids derived from Nicotiana tabacum leaves showed significant anti-Tobacco Mosaic Virus (TMV) activities. This research not only contributes to our understanding of plant-derived furan compounds but also suggests their potential application in plant protection and antiviral strategies (Yang et al., 2016).

Renewable PET Production

The catalytic reactions involving renewable furans for the production of biobased terephthalic acid precursors highlight the role of furan derivatives in sustainable chemistry and material science. This approach exemplifies the application of furan compounds in developing eco-friendly and renewable polymers (Pacheco et al., 2015).